Cas no 2137745-11-8 (Cyclohexanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl]-)

• Product Name: Cyclohexanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl]-
• CAS No: 2137745-11-8
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5268973
• Update Time: 2025-10-22

Cyclohexanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl]-

• Inchi： 1S/C11H21NO3/c1-12-8-9(13)7-11(10(14)15)5-3-2-4-6-11/h9,12-13H,2-8H2,1H3,(H,14,15)
• InChI Key： YKAWJDIWMTVBEA-UHFFFAOYSA-N
• SMILES： C1(CC(O)CNC)(C(O)=O)CCCCC1

Additional information on Cyclohexanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl]-

Research Briefing on Cyclohexanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl]- (CAS: 2137745-11-8)

Cyclohexanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl]- (CAS: 2137745-11-8) is a chemically synthesized compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexane backbone and functionalized with hydroxy and methylamino groups, exhibits potential pharmacological properties that make it a candidate for further investigation in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and preliminary biological evaluations to explore its therapeutic applications.

The synthesis of Cyclohexanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl]- involves multi-step organic reactions, including the functionalization of the cyclohexane ring and the introduction of the hydroxy and methylamino substituents. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry have been employed to confirm its structural integrity. Researchers have noted its stability under physiological conditions, which is a critical factor for its potential use in medicinal chemistry.

Preliminary biological studies have indicated that this compound may interact with specific cellular targets, particularly those involved in neurotransmitter regulation. Its structural similarity to known bioactive molecules suggests potential applications in neurological disorders, such as depression and anxiety. However, detailed mechanistic studies and in vivo evaluations are still required to validate these hypotheses and assess its safety and efficacy profiles.

In addition to its neurological applications, recent research has explored the compound's potential as an intermediate in the synthesis of more complex pharmaceutical agents. Its versatile chemical structure allows for further derivatization, enabling the development of novel drug candidates with enhanced pharmacological properties. This aspect has sparked interest in the pharmaceutical industry, with several companies investigating its utility in their drug discovery pipelines.

Despite the promising preliminary findings, challenges remain in the development of Cyclohexanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl]- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Cyclohexanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl]- (CAS: 2137745-11-8) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and preliminary biological activities warrant further investigation to fully elucidate its therapeutic potential. Continued research efforts will be crucial in determining its role in the development of new treatments for neurological and other disorders.